![molecular formula C20H22N2O6S B7691601 methyl 4-(2-(4-(pyrrolidin-1-ylsulfonyl)phenoxy)acetamido)benzoate](/img/structure/B7691601.png)
methyl 4-(2-(4-(pyrrolidin-1-ylsulfonyl)phenoxy)acetamido)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-(2-(4-(pyrrolidin-1-ylsulfonyl)phenoxy)acetamido)benzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MPSPB and has a molecular formula C24H28N2O6S.
Mechanism of Action
The mechanism of action of MPSPB involves the inhibition of various enzymes and proteins that are involved in cancer cell proliferation and inflammation. MPSPB has been shown to inhibit the activity of NF-κB, a transcription factor that plays a crucial role in inflammation and cancer development. MPSPB also inhibits the activity of topoisomerase IIα, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
MPSPB has been shown to have various biochemical and physiological effects. Studies have shown that MPSPB can induce apoptosis in cancer cells by activating caspase enzymes. MPSPB has also been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, thereby reducing inflammation in animal models.
Advantages and Limitations for Lab Experiments
One of the significant advantages of using MPSPB in lab experiments is its high potency and specificity. MPSPB has been shown to have a higher affinity for cancer cells and inflammatory cells, making it a potential candidate for targeted therapy. However, one of the limitations of using MPSPB in lab experiments is its limited solubility in water, which can affect its bioavailability.
Future Directions
There are several future directions for the study of MPSPB. One of the potential areas of research is the development of MPSPB-based drugs for cancer therapy. Further studies are required to determine the optimal dosage and administration route for MPSPB-based drugs. Another potential area of research is the study of MPSPB in neuroinflammation and neurodegenerative diseases. Studies have shown that MPSPB can reduce inflammation in animal models of neurodegenerative diseases, making it a potential candidate for therapy.
Synthesis Methods
The synthesis of MPSPB involves the reaction of 4-(2-(4-(pyrrolidin-1-ylsulfonyl)phenoxy)acetamido)benzoic acid with methyl iodide. The reaction takes place in the presence of a base, and the resulting product is purified through column chromatography.
Scientific Research Applications
MPSPB has been extensively studied for its potential applications in various scientific fields. One of the significant applications of this compound is in cancer research. Studies have shown that MPSPB can induce apoptosis in cancer cells, making it a potential candidate for cancer therapy. MPSPB has also been studied for its anti-inflammatory properties and has shown promising results in reducing inflammation in animal models.
Properties
IUPAC Name |
methyl 4-[[2-(4-pyrrolidin-1-ylsulfonylphenoxy)acetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O6S/c1-27-20(24)15-4-6-16(7-5-15)21-19(23)14-28-17-8-10-18(11-9-17)29(25,26)22-12-2-3-13-22/h4-11H,2-3,12-14H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOEAWACVHBCDAX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)S(=O)(=O)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.